1-Bromo-1,1,2,2,4,5,5,7,8,8,10,11,11,13,14,14,16,16,17,17,17-henicosafluoro-4,7,10,13-tetrakis(trifluoromethyl)-3,6,9,12,15-pentaoxaheptadecane

• IUPAC Name: 2-[2-[2-(2-bromo-1,1,2,2-tetrafluoroethoxy)-1,1,2,3,3,3-hexafluoropropoxy]-1,1,2,3,3,3-hexafluoropropoxy]-1,1,1,2,3,3-hexafluoro-3-[1,1,1,2,3,3-hexafluoro-3-(1,1,2,2,2-pentafluoroethoxy)propan-2-yl]oxypropane
• InChI: InChI=1S/C16BrF33O5/c17-5(22,23)15(47,48)54-3(20,8(30,31)32)13(43,44)52-1(18,6(24,25)26)11(39,40)51-2(19,7(27,28)29)12(41,42)53-4(21,9(33,34)35)14(45,46)55-16(49,50)10(36,37)38
• InChI Key: VAXWUAHPDZRLAP-UHFFFAOYSA-N
• Canonical SMILES: C(C(OC(C(OC(C(F)(F)F)(F)F)(F)F)(C(F)(F)F)F)(F)F)(C(F)(F)F)(OC(C(C(F)(F)F)(OC(C(C(F)(F)F)(OC(C(F)(F)Br)(F)F)F)(F)F)F)(F)F)F
• Molecular Formula: C16BrF33O5
• DSSTOX Substance ID: DTXSID10896491
• Molecular Weight: 979.02 g/mol
• CAS RN: 1482416-52-3

Description

1-Bromo-1,1,2,2,4,5,5,7,8,8,10,11,11,13,14,14,16,16,17,17,17-henicosafluoro-4,7,10,13-tetrakis(trifluoromethyl)-3,6,9,12,15-pentaoxaheptadecane, also known as 1-Bromo-1,1,2,2,4,5,5,7,8,8,10,11,11,13,14,14,16,16,17,17,17-henicosafluoro-4,7,10,13-tetrakis(trifluoromethyl)-3,6,9,12,15-pentaoxaheptadecane, is a useful research compound. Its molecular formula is C16BrF33O5 and its molecular weight is 979.02 g/mol. The purity is usually 95%.
The exact mass of the compound 1-Bromo-1,1,2,2,4,5,5,7,8,8,10,11,11,13,14,14,16,16,17,17,17-henicosafluoro-4,7,10,13-tetrakis(trifluoromethyl)-3,6,9,12,15-pentaoxaheptadecane is 977.84022 g/mol and the complexity rating of the compound is 1350. The storage condition is unknown. Please store according to label instructions upon receipt of goods.Use and application categories indicated by third-party sources: PFAS (per- and polyfluoroalkyl substances) -> OECD Category. However, this does not mean our product can be used or applied in the same or a similar way.
BenchChem offers high-quality 1-Bromo-1,1,2,2,4,5,5,7,8,8,10,11,11,13,14,14,16,16,17,17,17-henicosafluoro-4,7,10,13-tetrakis(trifluoromethyl)-3,6,9,12,15-pentaoxaheptadecane suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Bromo-1,1,2,2,4,5,5,7,8,8,10,11,11,13,14,14,16,16,17,17,17-henicosafluoro-4,7,10,13-tetrakis(trifluoromethyl)-3,6,9,12,15-pentaoxaheptadecane including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Reactions and Synthesis

Research in the field of aromatic polyfluoro-compounds, including related compounds to the one mentioned, has led to the development of methods for nitration of polyfluoro-benzenes and -biphenyls, yielding mononitro-compounds using a mixture of fuming nitric acid, boron trifluoride, and tetramethylene sulphone (Coe, Jukes, & Tatlow, 1966). This research can provide insights into the reactivity and potential applications of the compound .

Heterocyclic Compound Development

The synthesis of heterocyclic compounds, particularly those involving fluorinated elements, is another area of research. For instance, 2,2-Bis(trifluoromethyl)-1,3-heterocyclic compounds were prepared by reacting 2,2,4,4-tetrakis(trifluoromethyl)-1,3-dithietane with bifunctional compounds (Kitazume & Ishikawa, 1974). This type of research demonstrates the versatility of fluorinated compounds in synthesizing new chemical structures.

Material Science Applications

In the realm of material science, such compounds have been used in the preparation and characterization of barium complexes for potential use in metalorganic chemical vapor deposition processes (Gardiner, Brown, Kirlin, & Rheingold, 1991). This signifies the role of fluorinated compounds in advanced material synthesis and applications.

Photophysics and Imaging

Research in photophysics and imaging includes the synthesis and study of free base tetrafluoroalkyl and tetrafluoroaryl porphyrins. These compounds, due to their photophysical properties, have potential applications in photodynamic therapy and in vivo imaging (Grancho et al., 2002). The application of fluorinated compounds in this area underlines their significance in medical imaging and treatment technologies.